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Compound of Interest

Compound Name: sec-Butyl Acetoacetate

Cat. No.: B083877 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: sec-Butyl Acetoacetate (CAS No. 13562-76-0), also known by its IUPAC name

sec-Butyl 3-oxobutanoate, is a keto-ester of significant interest in organic synthesis.[1][2] Its

bifunctional nature makes it a versatile building block, particularly as an intermediate in the

synthesis of pharmaceuticals and agrochemicals.[3] Given its role in research and

development, a thorough understanding of its safety profile and handling requirements is

paramount to ensure the well-being of laboratory personnel and the integrity of experimental

outcomes. This guide provides a detailed examination of the safety data for sec-Butyl
Acetoacetate, moving beyond mere compliance to offer insights into the causality behind

safety protocols.

Part 1: Hazard Identification and GHS Classification
sec-Butyl Acetoacetate is classified under the Globally Harmonized System (GHS) as a

substance that presents specific physical and health hazards.[1][4] It is categorized as a

Combustible Liquid (Category 4), indicating that it requires heating before ignition can occur.[1]

The primary health concerns are significant skin and eye irritation (Category 2 and 2A,

respectively).[1][4] This profile necessitates careful handling to avoid direct contact and

management of its environment to control ignition risks.

The classification dictates the use of the "Warning" signal word and specific hazard (H) and

precautionary (P) statements, which are summarized below.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b083877?utm_src=pdf-interest
https://www.benchchem.com/product/b083877?utm_src=pdf-body
https://aksci.com/sds/6997AL_SDS.pdf
https://www.fishersci.com/shop/products/sec-butyl-acetoacetate-tci-america/A081525ML
https://www.chembk.com/en/chem/sec-Butyl%20%20Acetaoacetate
https://www.benchchem.com/product/b083877?utm_src=pdf-body
https://www.benchchem.com/product/b083877?utm_src=pdf-body
https://www.benchchem.com/product/b083877?utm_src=pdf-body
https://aksci.com/sds/6997AL_SDS.pdf
https://www.tcichemicals.com/IL/en/p/A0815
https://aksci.com/sds/6997AL_SDS.pdf
https://aksci.com/sds/6997AL_SDS.pdf
https://www.tcichemicals.com/IL/en/p/A0815
https://aksci.com/sds/6997AL_SDS.pdf
https://www.tcichemicals.com/IL/en/p/A0815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification Summary for sec-Butyl

Acetoacetate

Pictogram

Signal Word Warning

Hazard Class

Flammable Liquids (Category 4)[1] Skin Irritation

(Category 2)[1][4] Serious Eye Irritation

(Category 2A)[1][4]

Hazard Statements

H227: Combustible liquid.[1] H315: Causes skin

irritation.[1][4] H319: Causes serious eye

irritation.[1][4]

Precautionary Statements

Prevention: P210, P264, P280[1][4] Response:

P302+P352, P305+P351+P338, P332+P313,

P337+P313, P362+P364, P370+P378[1][4]

Storage: P403+P235[1] Disposal: P501[1]

Part 2: Toxicological Profile and Health Effects
The health hazards of sec-Butyl Acetoacetate stem from its irritant properties upon direct

contact.

Skin Irritation (H315): As an organic ester and solvent, sec-Butyl Acetoacetate can defat

the skin upon prolonged or repeated contact. This stripping of natural oils disrupts the skin's

protective barrier, leading to inflammation, redness, dryness, and discomfort.[1] The causality

lies in the physicochemical interaction between the solvent and the lipid components of the

epidermis.

Serious Eye Irritation (H319): Direct contact with the eyes can cause significant irritation.[1]

[4] Vapors or splashes may result in redness, pain, and damage to the cornea if not promptly

and thoroughly flushed. The mechanism is direct chemical irritation of the sensitive mucous

membranes of the eye.

Inhalation: While not classified for respiratory toxicity, inhalation of vapors or mists should be

avoided. It is best practice to handle this chemical in a well-ventilated area to prevent
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potential respiratory tract irritation.[1]

Acute Toxicity: It is critical to note that quantitative acute toxicity data, such as LD50 (oral,

dermal) or LC50 (inhalation), are not available in the reviewed authoritative sources.[1] This

lack of data underscores the importance of adhering to stringent exposure controls, as the

full toxicological profile has not been thoroughly investigated.

Part 3: Physicochemical Properties and Fire Safety
Understanding the physical properties of sec-Butyl Acetoacetate is fundamental to its safe

handling and storage. Its classification as a Category 4 Combustible Liquid means it has a

relatively high flash point and is less of an immediate fire risk than highly flammable (Category

1 or 2) liquids, but it will burn if heated to its flash point and exposed to an ignition source.

Property Value Source

Molecular Formula C₈H₁₄O₃ [1][2]

Molecular Weight 158.20 g/mol [1][4]

Appearance
Colorless to almost colorless

clear liquid
[1][4]

Boiling Point 194 °C [1][3]

Flash Point 76 °C / 168.8 °F [4]

Specific Gravity 0.98 [4]

Vapor Pressure 0.342 mmHg @ 25 °C [3]

Fire Fighting Measures:

Suitable Extinguishing Media: In case of fire, use dry sand, dry chemical powder, carbon

dioxide (CO₂), water spray, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Avoid using a solid water stream, as it may scatter and

spread the fire.
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Specific Hazards: When heated, vapors may form combustible mixtures with air. Containers

may rupture if exposed to heat. Hazardous decomposition products include carbon oxides.[1]

Part 4: Exposure Controls and Safe Handling
Protocols
Effective management of sec-Butyl Acetoacetate exposure risk is achieved by implementing a

multi-layered safety strategy, best visualized through the "Hierarchy of Controls." This principle

prioritizes the most effective control measures first.
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Elimination
(Most Effective)

Remove the hazard

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from the hazard
(e.g., Chemical Fume Hood)

Administrative Controls
Change the way people work

(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with PPE
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Spill Occurs

Alert personnel in the immediate area.
Evacuate if necessary.

Assess the spill size and risk.
Is it a minor or major spill?

Don appropriate PPE:
- Double gloves

- Safety goggles/face shield
- Lab coat

Minor

Major Spill:
Evacuate and call

Emergency Response Team.

Major

Control ignition sources.
Turn off nearby equipment.

Contain the spill with absorbent material
(e.g., sand, vermiculite).

Collect absorbed material using
non-sparking tools.

Place waste in a sealed,
labeled hazardous waste container.

Decontaminate the spill area
with soap and water.

Spill Secured

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083877#sec-butyl-acetoacetate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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